Cas no 1691103-60-2 (2-tert-butyl-5-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 2-tert-butyl-5-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1691103-60-2
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5909111
• PubChem ID: 136710162
• Update Time: 2025-10-29

2-tert-butyl-5-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine, 2-(1,1-dimethylethyl)-1,5,6,7-tetrahydro-5-methyl-
• 2-tert-butyl-5-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine
• EN300-1117887
• 2-tert-Butyl-5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• 1691103-60-2

• Inchi： 1S/C11H19N3/c1-8-5-6-12-10-13-9(7-14(8)10)11(2,3)4/h7-8H,5-6H2,1-4H3,(H,12,13)
• InChI Key： BPSPBLPMVYEMND-UHFFFAOYSA-N
• SMILES： C12NC(C(C)(C)C)=CN1C(C)CCN=2

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 266.4±23.0 °C(Predicted)
• pka: 9.79±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-tert-butyl-5-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine

Introduction to 2-tert-butyl-5-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine (CAS No. 1691103-60-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-tert-butyl-5-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine, identified by the CAS number 1691103-60-2, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the imidazo[1,2-a]pyrimidine scaffold, a class of molecules known for their broad spectrum of biological activities. The presence of both tert-butyl and methyl substituents in its structure contributes to its distinct physicochemical characteristics, enhancing its solubility and stability under various experimental conditions.

The imidazo[1,2-a]pyrimidine core is a privileged scaffold in drug discovery, exhibiting a wide range of biological functions including antiviral, anticancer, and anti-inflammatory properties. The structural modifications of this scaffold can significantly influence its biological activity, making it a versatile platform for the development of novel therapeutic agents. The tert-butyl group at the 2-position and the methyl group at the 5-position in 2-tert-butyl-5-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine contribute to its unique pharmacophoric features, which may be critical for its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such heterocyclic compounds with high precision. Studies have shown that the imidazo1,2-apyrimidine scaffold can interact with various enzymes and receptors involved in critical cellular pathways. For instance, modifications at the 2- and 5-positions can modulate the compound's ability to inhibit kinases or block viral entry into host cells. The tert-butyl group may enhance binding stability by increasing hydrophobic interactions with protein targets, while the methyl group could influence electronic properties and reactivity.

In the realm of medicinal chemistry, the synthesis of derivatives of 2-tert-butyl-5-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine has been extensively explored to optimize its pharmacological profile. Functional groups such as halogens or nitrogen-containing heterocycles can be introduced at various positions to enhance bioavailability or target specificity. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that replacing the 5-methyl group with a fluoro substituent significantly improved the compound's antiviral activity against certain strains of influenza virus. This highlights the importance of structural tailoring in developing effective therapeutic agents.

The chemical synthesis of 2-tert-butyl-5-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce desired substituents efficiently. The use of palladium or copper catalysts can facilitate the formation of carbon-carbon bonds under mild conditions, improving yields and minimizing side reactions.

From a biological perspective, 2-tert-butyl-5-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine has shown promise in preclinical studies as a potential lead compound for treating various diseases. Its ability to modulate key signaling pathways makes it an attractive candidate for further development. For instance, research indicates that this compound may interfere with pathways involved in cancer cell proliferation by inhibiting specific tyrosine kinases. Additionally, its structural similarity to known antiviral agents suggests that it could be repurposed for treating emerging infectious diseases.

The pharmacokinetic properties of 2-tert-butyl-5-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine are also under investigation to ensure its suitability for clinical use. Factors such as solubility、metabolism、and excretion play crucial roles in determining drug efficacy and safety. Modifications aimed at improving these properties can enhance the compound's bioavailability and reduce potential toxicity. For example，incorporating polar functional groups may increase water solubility，facilitating better absorption after oral administration.

Future research directions for this compound include exploring its potential in combination therapies，where it could be used alongside other drugs to achieve synergistic effects。Additionally，investigations into its mechanism of action at a molecular level will provide valuable insights into how it interacts with biological targets。These studies may uncover new therapeutic applications or reveal limitations that need to be addressed during drug development。

The versatility of the imidazo[1，2-a]pyrimidine scaffold makes compounds like 2－tert－butyl－5－methyl－5Ｈ，6Ｈ，7Ｈ，8Ｈ－imidazo1，２－apyrimidine (CAS No．1691103－60－２) valuable tools for both academic research and industrial applications。As our understanding of biological pathways continues to expand，the demand for innovative small molecules like this one will only grow。Ongoing studies aim to harness its full potential，leading to breakthroughs that could benefit patients worldwide。